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Compound of Interest

Compound Name: 2-Tetrahydrofuroic Acid

Cat. No.: B147727 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety profile of chemical compounds is paramount. This in-depth guide provides a

detailed overview of the safety information for 2-Tetrahydrofuroic acid (CAS No. 16874-33-2),

a key reagent in the synthesis of various pharmaceutical compounds. This document

consolidates data from multiple safety data sheets (SDS) to offer a comprehensive resource for

safe handling, storage, and emergency procedures.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 2-Tetrahydrofuroic acid is

fundamental to its safe handling and use in experimental settings. The following table

summarizes the key quantitative data available for this compound.
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Property Value Source(s)

Molecular Formula C5H8O3 [1][2][3][4][5]

Molecular Weight 116.12 g/mol [1][2][3]

Appearance
Clear, viscous liquid; Colorless

to light yellow
[2][6][7][8]

Boiling Point 243.2 ± 0.0 °C at 760 mmHg [1]

128 - 129 °C at 13 mmHg [2][6][7][8]

237 - 243 °C [2][9]

Melting Point 21 °C [1][7][8]

Density 1.3 ± 0.1 g/cm³ [1]

1.209 g/mL at 25 °C [6][7][8]

Flash Point 113.2 ± 18.9 °C [1]

139 °C [7]

113 °C (closed cup) [9][10]

Vapor Pressure 0.0 ± 1.0 mmHg at 25°C [1]

Water Solubility Soluble [7][8]

Refractive Index n20/D 1.46 [6][7][10]

Hazard Identification and Classification
2-Tetrahydrofuroic acid is classified as a hazardous chemical. The following table outlines its

GHS hazard classifications and associated statements.
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Hazard Classification GHS Category Hazard Statement(s)

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3]

Skin Corrosion/Irritation Category 1B

H314: Causes severe skin

burns and eye damage.[2][3]

[4][5][9][11][12]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[2][5][12]

The signal word for this compound is Danger.[2][3][4][9][10][11][12]

2-Tetrahydrofuroic Acid

GHS Hazard Classifications

CAS: 16874-33-2

H302: Harmful if swallowed

H314: Causes severe skin burns
and eye damage
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Hazard Identification for 2-Tetrahydrofuroic Acid

Toxicological Information
The toxicological data for 2-Tetrahydrofuroic acid is limited. Most safety data sheets indicate

that comprehensive toxicological studies have not been conducted.
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Toxicity Endpoint Result

Acute Toxicity (Oral) No data available.[13]

Acute Toxicity (Dermal) No data available.[13]

Acute Toxicity (Inhalation) No data available.[13]

Skin Corrosion/Irritation No data available.[13]

Serious Eye Damage/Irritation No data available.[13]

Respiratory or Skin Sensitization No data available.[5][13]

Germ Cell Mutagenicity No data available.[5][13]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

[3][8]

Reproductive Toxicity No data available.[3][5]

Specific Target Organ Toxicity (Single Exposure) Inhalation may cause respiratory irritation.[3]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.[3][5]

Aspiration Hazard No data available.[3][5]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical-chemical data are not

provided in the reviewed Safety Data Sheets. The presented data is typically generated

according to standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD), but specific study details are not publicly available in

these documents.

First-Aid Measures
In the event of exposure to 2-Tetrahydrofuroic acid, immediate and appropriate first-aid is

crucial. The following diagram outlines the recommended procedures.
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Routes of Exposure & Immediate Actions

Exposure to
2-Tetrahydrofuroic Acid

Inhalation:
Remove to fresh air.

Skin Contact:
Remove contaminated clothing.
Rinse skin with water/shower.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Procedures for Exposure

General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet.[2][3]

Inhalation: If breathing is difficult, remove the victim to fresh air and keep them at rest in a

position comfortable for breathing.[2][14]

Skin Contact: Immediately take off all contaminated clothing.[2][14] Rinse the skin with water

or shower.[2][14] Wash off with soap and plenty of water.[2][13]

Eye Contact: Rinse cautiously with water for several minutes.[2][14] If present and easy to

do, remove contact lenses.[2][14] Continue rinsing.[2][14]

Ingestion: Do NOT induce vomiting.[2][14] Rinse mouth with water.[2][13] Never give

anything by mouth to an unconscious person.[2][13][14]

Handling and Storage
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Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[2][4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4][14]

Wash hands thoroughly after handling.[2][14]

Use in a well-ventilated area or under a fume hood.[8][13]

Wear appropriate personal protective equipment (PPE).[2][4][14]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[2][3][4][13]

Store in a cool place.[3][4]

Store locked up.[2][4][14]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Store away from incompatible materials such as strong oxidizing agents.[3][4][13]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment when

handling 2-Tetrahydrofuroic acid.
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Recommended Personal Protective Equipment

Researcher/
Scientist

Eye/Face Protection:
Safety glasses with side-shields or goggles.

Faceshield.

Hand Protection:
Impervious gloves.

Body Protection:
Protective clothing.

Lab coat.

Respiratory Protection:
Use a respirator with an appropriate filter

if ventilation is inadequate.

Click to download full resolution via product page

Recommended Personal Protective Equipment

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][4][5][13][14]

Skin Protection: Handle with impervious gloves.[2][3][4] Wear protective clothing.[2][4][5]

Respiratory Protection: If engineering controls are not sufficient, use a NIOSH-approved

respirator.[2][3][4][5][8][13]

Fire-Fighting Measures
In the event of a fire involving 2-Tetrahydrofuroic acid, the following measures should be

taken.
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3][5][13]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.[2][13]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3][13][14]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[2][3] Ensure adequate ventilation.

[2][3] Evacuate personnel to safe areas.[2][3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let

the product enter drains.[2][3]

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste.[2] Keep in suitable, closed containers for disposal.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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